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Compound of Interest

Compound Name: 2,6-Dichlorobenzamide-3,4,5-d3

Cat. No.: B12388527

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the information typically presented
in a Certificate of Analysis (CoA) for 2,6-Dichlorobenzamide-d3. This deuterated internal
standard is crucial for quantitative bioanalytical studies and other applications requiring a
stable, isotopically labeled analog of 2,6-Dichlorobenzamide.

Compound Identification and Specifications

2,6-Dichlorobenzamide-d3 is the deuterated form of 2,6-Dichlorobenzamide, a metabolite of
the herbicide dichlobenil. The stable isotope label makes it an ideal internal standard for mass
spectrometry-based quantification of the parent compound.

Identifier Value Source

2,6-Dichlorobenzamide-3,4,5-

Compound Name 43 LGC Standards[1]
CAS Number 1219804-28-0 LGC Standards[1]
Molecular Formula C7D3H2CI2NO LGC Standards[1]
Molecular Weight 193.05 g/mol CDN Isotopes[?]

Unlabelled CAS Number 2008-58-4 LGC Standards[1]
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Physical and Chemical
Properties

Value

Source

Appearance

Neat

LGC Standards[1]

Isotopic Enrichment

>98 atom % D

CDN Isotopes[?]

Storage Conditions

Recommended to be stored as
specified on the product label
and CoA, typically in tightly
closed containers at room
temperature, protected from

light and moisture.[3]

Clinivex[3]

Stability

Stable if stored under
recommended conditions. Re-
analysis for chemical purity is

advised after three years.[2]

CDN Isotopes[?]

Analytical Data

A Certificate of Analysis for 2,6-Dichlorobenzamide-d3 will typically include data from several

analytical techniques to confirm the identity, purity, and isotopic enrichment of the compound.

Analysis

Typical Specification

Purpose

Mass Spectrometry (MS)

Conforms to structure

Confirms molecular weight and

isotopic distribution.

Nuclear Magnetic Resonance
(*H NMR)

Conforms to structure

Confirms the chemical
structure and the position of

deuterium labeling.

High-Performance Liquid
Chromatography (HPLC)

>98% (by area)

Determines chemical purity.

Isotopic Purity

=98 atom % D

Quantifies the percentage of

deuterium enrichment.
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Experimental Protocols

The following are representative experimental protocols that would be used to generate the
data for a Certificate of Analysis.

Mass Spectrometry (MS)

e Principle: Mass spectrometry is used to determine the molecular weight of the compound
and to confirm its elemental composition and isotopic enrichment.

o Methodology: A solution of the sample is introduced into the mass spectrometer. For 2,6-
Dichlorobenzamide-d3, techniques like Electrospray lonization (ESI) coupled with a high-
resolution mass analyzer (e.g., Time-of-Flight or Orbitrap) are common. The instrument is
calibrated using a known standard. The mass spectrum will show a peak corresponding to
the molecular ion of the deuterated compound, allowing for confirmation of its mass.

Nuclear Magnetic Resonance (*H NMR) Spectroscopy

e Principle: *H NMR spectroscopy provides detailed information about the structure of a
molecule, including the number and types of hydrogen atoms. In the case of a deuterated
compound, the absence of signals at specific chemical shifts confirms the position of
deuterium labeling.

o Methodology: A small amount of the sample is dissolved in a deuterated solvent (e.g., CDCls
or DMSO-ds) and placed in an NMR tube. The *H NMR spectrum is then acquired. For 2,6-
Dichlorobenzamide-d3, the spectrum is expected to show signals corresponding to the
aromatic protons, with a marked reduction or absence of signals from the deuterated
positions.

High-Performance Liquid Chromatography (HPLC)

e Principle: HPLC is a chromatographic technique used to separate, identify, and quantify each
component in a mixture. It is used to determine the chemical purity of the compound.

o Methodology: A solution of the sample is injected into an HPLC system equipped with a
suitable column (e.g., C18) and a detector (e.g., UV-Vis). A mobile phase (a mixture of
solvents) is pumped through the column to elute the compound. The retention time and peak
area are used to determine the purity of the sample relative to any impurities.
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Visualizations
Certificate of Analysis Workflow

The following diagram illustrates a typical workflow for generating a Certificate of Analysis for a
reference standard like 2,6-Dichlorobenzamide-d3.
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Certificate of Analysis Generation Workflow.

Chemical Structure and Isotopic Labeling

This diagram shows the chemical structure of 2,6-Dichlorobenzamide-d3 and its relationship to
the non-deuterated parent compound.
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Structural relationship of 2,6-Dichlorobenzamide and its deuterated analog.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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